Cas no 352460-49-2 (1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride)

1-(4-Methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride is a synthetic organic compound featuring a naphthalene ether moiety linked to a substituted piperidine scaffold. Its structure combines lipophilic and hydrophilic properties, making it suitable for applications requiring balanced solubility. The hydrochloride salt form enhances stability and improves handling in formulation processes. The compound's piperidine and naphthalene groups suggest potential utility in pharmaceutical intermediates or as a building block for bioactive molecules. Its defined stereochemistry and high purity ensure reproducibility in research and development. The hydrochloride derivative also offers improved crystallinity, facilitating characterization and storage. This compound is primarily of interest in medicinal chemistry for structure-activity relationship studies.
1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride structure
352460-49-2 structure
Product Name:1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride
CAS No:352460-49-2
MF:C19H26ClNO2
MW:335.86824464798
CID:6251782
PubChem ID:2769779
Update Time:2025-10-25

1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride
    • 352460-49-2
    • VU0493867-1
    • AKOS016396491
    • F0119-0001
    • 1-(4-methylpiperidin-1-yl)-3-naphthalen-2-yloxypropan-2-ol;hydrochloride
    • Inchi: 1S/C19H25NO2.ClH/c1-15-8-10-20(11-9-15)13-18(21)14-22-19-7-6-16-4-2-3-5-17(16)12-19;/h2-7,12,15,18,21H,8-11,13-14H2,1H3;1H
    • InChI Key: PJCQYOSTETXBPQ-UHFFFAOYSA-N
    • SMILES: Cl.OC(COC1C=CC2C=CC=CC=2C=1)CN1CCC(C)CC1

Computed Properties

  • Exact Mass: 335.1652068g/mol
  • Monoisotopic Mass: 335.1652068g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 327
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 32.7Ų

1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride Pricemore >>

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1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride Related Literature

Additional information on 1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride

1-(4-Methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol Hydrochloride: A Comprehensive Overview

The compound 1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride, identified by the CAS number 352460-49-2, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which combines a piperidine ring, a naphthoxy group, and a hydroxyl group, all of which contribute to its versatile properties. Recent studies have highlighted its role in drug delivery systems and as a precursor for advanced materials.

The molecular structure of 1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride is intriguing. The piperidine ring, substituted with a methyl group at the 4-position, provides a rigid framework that enhances the molecule's stability. The naphthoxy group at the 3-position introduces aromaticity and increases the compound's solubility in organic solvents. The hydroxyl group at the 2-position plays a crucial role in hydrogen bonding, making it an ideal candidate for forming inclusion complexes with cyclodextrins. These structural features make it a valuable compound in the development of drug delivery systems, particularly for improving the bioavailability of hydrophobic drugs.

Recent research has focused on the synthesis and characterization of 1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol hydrochloride. One study demonstrated that the compound can be synthesized via a multi-step process involving nucleophilic substitution and acid-base neutralization. The reaction conditions were optimized to achieve high yields and purity, ensuring its suitability for pharmaceutical applications. Another study explored its thermal stability and degradation pathways, providing insights into its potential use in high-temperature industrial processes.

In terms of applications, 1-(4-methylpiperidin-1-yl)-3-(naphthalen-2-yloxy)propan-2-one has shown promise as a precursor for advanced materials. Its ability to form stable complexes with cyclodextrins makes it an attractive candidate for drug encapsulation technologies. Additionally, its aromaticity and rigidity make it suitable for use in polymer synthesis, where it can serve as a building block for high-performance polymers with tailored properties.

The latest findings also suggest that 1-(4-methylpiperidinyl)-3-naphthoxy-propanol hydrochloride could play a role in green chemistry initiatives. Its ability to act as a catalyst in certain organic reactions reduces the need for hazardous solvents and reagents, aligning with sustainable chemical practices. Furthermore, its biodegradability has been assessed, indicating that it poses minimal environmental risks when used appropriately.

In conclusion, CAS No 352460-49_, or 1-(4-methylpiperidinyl)-3-naphthoxy-propanol hydrochloride, is a multifaceted compound with significant potential across various industries. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in modern chemical research and development.

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